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Compound of Interest

Compound Name: Praseodymium bromide hydrate

Cat. No.: B15088958

Get Quote

Executive Summary
Immediate Action Required: Praseodymium bromide hydrate (ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

) is a hygroscopic rare-earth halide.[1][2] While not classified as a P-listed or U-listed acute
toxin under RCRA, it presents specific handling challenges due to its deliquescent nature
(absorbs moisture until it dissolves) and potential for acidic hydrolysis.[3]

Core Directive: Do NOT dispose of this compound down the drain. Although rare earth toxicity

is lower than heavy metals like mercury, bioaccumulation in aquatic systems is a documented

environmental risk.

Quick Disposal Codes (General Reference):

Solid Waste: Label as "Non-RCRA Regulated Chemical Waste: Inorganic Solid

(Praseodymium Bromide)."

Aqueous Waste: Label as "Inorganic Halide Waste, Aqueous." pH adjustment may be

required before pickup depending on local EHS guidelines.[2][3][4]
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Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[3] The hygroscopic nature of this salt is the primary logistical hazard, as it can

degrade container integrity and alter waste mass.[3]

Property Data Operational Implication

Chemical Name
Praseodymium(III) Bromide

Hydrate
--

Formula

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

Variable water content affects

mass balance calculations.[2]

[5]

CAS Number
70236-58-5 (Hydrate) / 13536-

53-3 (Anhydrous)

Use Hydrate CAS for accurate

inventory tracking.[2][3][5]

Physical State Green Crystalline Solid
Deliquescent: Turns to liquid if

exposed to air.[2][5]

Solubility High (Water)
Dissolves rapidly; solutions

become acidic.[2][5]

Acidity (pH)
Acidic in solution (

)

Hydrolysis generates trace

HBr; requires neutralization.[2]

[5]

GHS Hazards Skin Irrit. 2, Eye Irrit.[2][5] 2A
Standard PPE (Nitrile gloves,

Goggles) required.[2][5]

Disposal Decision Matrix
This workflow ensures compliance with both environmental regulations and practical laboratory

safety.
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Figure 1: Decision matrix for segregating and treating Praseodymium Bromide waste based on

physical state.

Detailed Operational Procedures
A. Solid Waste Disposal (Small Scale)
The Challenge: The compound attracts water. An improperly sealed waste container will

accumulate liquid, potentially leaking or reacting with other incompatible dry wastes.

Segregation: Do not mix with strong oxidizers or organic solvents.[2][3]

Primary Containment: Place the solid material into a wide-mouth high-density polyethylene

(HDPE) or glass jar.

Stabilization (Crucial):

If the original container is compromised, transfer to a new jar immediately.[3]

Wrap the cap with Parafilm or electrical tape to create a moisture barrier.

Secondary Containment: Place the sealed jar into a clear plastic zip-lock bag.

Labeling:

Constituents: "Praseodymium Bromide Hydrate."[1][2][3][6]

Hazard Checkbox: "Irritant."[2][3]

B. Aqueous Solution Neutralization (Large Scale/Liquid
Waste)
The Challenge: Solutions of ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

are acidic due to hydrolysis. Disposing of acidic waste into general "Aqueous Waste" drums
can cause dangerous gas evolution if the drum contains incompatible sulfides or cyanides.

Protocol:
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Setup: Place the beaker containing the

solution on a magnetic stirrer inside a fume hood.

Initial Check: Measure pH using a strip or meter.[2][3] Likely range: 3.0 – 5.0.[2][3]

Neutralization:

Slowly add 1M Sodium Hydroxide (NaOH) or Sodium Carbonate (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

).[2]

Observation: A green gelatinous precipitate of Praseodymium Hydroxide (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) or Carbonate will form.

Target: Adjust pH to between 6.0 and 8.0.

Verification (Self-Validating Step): Stop stirring. Allow the precipitate to settle. Re-check the

supernatant pH.

Disposal:

Pour the resulting slurry (liquid + precipitate) into the "Aqueous Inorganic Waste"

container.

Note: Do not filter unless required to reduce volume costs.[2][3] The slurry is safe for

standard chemical waste hauling.

Emergency Spill Response
In the event of a spill, the primary risk is not acute toxicity, but the generation of slippery, acidic

sludge as the powder absorbs humidity.
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Figure 2: Immediate response workflow for Praseodymium Bromide spills.

Regulatory & Scientific Context (E-E-A-T)
Why Segregate Rare Earths?
While Praseodymium is not currently restricted under the "RCRA 8" heavy metals list (Arsenic,

Barium, Cadmium, etc.), it represents an emerging class of environmental contaminants.

Bioaccumulation: Recent studies indicate that rare earth elements (REEs) can

bioaccumulate in aquatic flora and fauna, potentially disrupting calcium channels in biological

systems due to similar ionic radii [1].

Bromide Toxicity: Chronic exposure to high levels of bromide can lead to bromism (CNS

depression), though this is unlikely from standard laboratory waste volumes.[3]

Regulatory Status[3][5][7][8]
RCRA (USA): Not listed (P, U, F, or K lists).

TSCA: Listed (Anhydrous CAS 13536-53-3).[2][3][5]

Transport (DOT): Generally "Not Regulated" as a solid.[2] However, if dissolved or

hydrolyzed, it may meet the definition of a Class 8 Corrosive liquid depending on

concentration [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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